Cas no 946385-00-8 (2-Chloro-6-(2,4-dichlorophenyl)nicotinic acid)

• Product Name: 2-Chloro-6-(2,4-dichlorophenyl)nicotinic acid
• CAS No: 946385-00-8
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 2129371
• Update Time: 2023-08-04

2-Chloro-6-(2,4-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,4-dichlorophenyl)nicotinic acid
• OR12511

• Inchi： 1S/C12H6Cl3NO2/c13-6-1-2-7(9(14)5-6)10-4-3-8(12(17)18)11(15)16-10/h1-5H,(H,17,18)
• InChI Key： WLYFGNGVTNENPV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C(=O)O)=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Topological Polar Surface Area: 50.2